5-Fluoro-5'-deoxycytidine-13C,15N2

Specification

• Molecular Formula: C₈¹³CH₁₂FN¹⁵N₂O₄
• Molecular Weight: 248.19

Introduction

Chemical Properties and Structure

5-Fluoro-5'-deoxycytidine-13C,15N2 is characterized by specific physicochemical properties that define its behavior in analytical and biological systems. The compound has a molecular formula of C813CH12FN15N2O4 and a molecular weight of approximately 248.19 g/mol. The structure features isotopic labeling with carbon-13 (13C) and nitrogen-15 (15N2) at specific positions, which distinguishes it from the non-labeled analog. This isotopic labeling results in mass differences that are utilized in mass spectrometry applications.

The compound's structure includes a fluorine atom substitution, which significantly influences its chemical reactivity and biological behavior. The presence of the fluorine atom at the 5-position is particularly important for its potential application in research contexts. The systematic name reflects both the fluorination and the isotopic labeling that characterizes this specialized molecule.

Physical Properties

The following table summarizes the key physical properties of 5-Fluoro-5'-deoxycytidine-13C,15N2:

Property	Value	Source
Molecular Formula	C813CH12FN15N2O4
Molecular Weight	248.19 g/mol
Physical State	Solid (typical for nucleosides)	-
PubChem Compound ID	45038816

Research Applications

5-Fluoro-5'-deoxycytidine-13C,15N2 serves several important functions in pharmaceutical and biomedical research contexts. Its primary applications appear to be in analytical chemistry and pharmacokinetic studies.

Analytical Standards

One of the most significant applications of this compound is as an internal standard in analytical methods, particularly liquid chromatography-mass spectrometry (LC-MS/MS). The incorporation of stable isotopes (13C and 15N2) creates a compound that behaves chemically identical to the non-labeled version but can be distinguished by mass spectrometry. This property makes it invaluable for quantitative analysis of related compounds in biological samples.

Relationship to Non-Labeled Analogs

5-Fluoro-5'-deoxycytidine-13C,15N2 is closely related to other fluorinated cytidine derivatives that have been investigated for their pharmacological properties. While the isotopically labeled version is primarily used as an analytical tool, understanding the properties of related compounds provides insight into its potential applications.

Comparison with 5-Fluoro-2'-deoxycytidine (FdCyd)

5-Fluoro-2'-deoxycytidine (FdCyd) is a fluoropyrimidine nucleoside that has been studied as a DNA methyltransferase inhibitor. Unlike 5-Fluoro-5'-deoxycytidine-13C,15N2, FdCyd has been investigated in clinical trials for cancer treatment. FdCyd is degraded by cytidine deaminase (CD), which converts it to metabolites that affect its pharmacological activity.

In pharmacokinetic studies, 5-Fluoro-5'-deoxycytidine and related compounds have been used as internal standards for the quantification of FdCyd and its metabolites. The LC-MS/MS analytical methods developed for these studies utilize isotopically labeled internal standards to achieve accurate quantification.

Analytical Methods and Detection

The analysis of 5-Fluoro-5'-deoxycytidine-13C,15N2 and related compounds typically involves sophisticated analytical techniques, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the method of choice.

LC-MS/MS Methods

A modified LC-MS/MS method for analyzing fluorinated cytidine derivatives has been reported in research involving FdCyd. This method demonstrates the utility of isotopically labeled internal standards in quantitative analysis. According to the research, "The previously described FdCyd method was modified slightly in that [15N2]-5-FU was used as internal standard for FU, FdUrd, and FUrd, while 5'-deoxy-5-fluorocytidine served as internal standard for FdCyd and FC".

The method showed linearity, accuracy, and precision over defined concentration ranges, highlighting the reliability of using isotopically labeled standards for quantitative analysis. Such analytical approaches would likely be applicable to the detection and quantification of 5-Fluoro-5'-deoxycytidine-13C,15N2 itself.